Cas no 1858709-24-6 (4-bromothiophene-2-sulfinate)

• Product Name: 4-bromothiophene-2-sulfinate
• CAS No: 1858709-24-6
• MF: C₄H₄BrNaO₂S₂
• MW: 251.097128868103
• CID: 6428901
• PubChem ID: 131072534
• Update Time: 2025-06-07

4-bromothiophene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• 4-bromothiophene-2-sulfinate
• EN300-722977
• Sodium 4-bromothiophene-2-sulfinate
• 1858709-24-6
• Sodium4-bromothiophene-2-sulfinate

• Inchi： 1S/C4H3BrO2S2.Na.H/c5-3-1-4(8-2-3)9(6)7;;/h1-2H,(H,6,7);;
• InChI Key： ARIHWKFNICUYMW-UHFFFAOYSA-N
• SMILES： S(C1SC=C(Br)C=1)(O)=O.[NaH]

Computed Properties

• Exact Mass: 247.85773g/mol
• Monoisotopic Mass: 247.85773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų

Additional information on 4-bromothiophene-2-sulfinate

Introduction to 4-bromothiophene-2-sulfinate (CAS No. 1858709-24-6)

4-bromothiophene-2-sulfinate, identified by the Chemical Abstracts Service Number (CAS No.) 1858709-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the thiophene derivatives family, characterized by a sulfur-containing heterocyclic structure, which imparts unique chemical properties making it a valuable intermediate in synthetic chemistry. The presence of both bromine and sulfinyl functional groups enhances its reactivity, facilitating diverse chemical transformations that are pivotal in drug discovery and material science applications.

The molecular structure of 4-bromothiophene-2-sulfinate consists of a thiophene ring substituted at the 2-position with a sulfinyl group (-SO₂-) and at the 4-position with a bromine atom (Br). This specific arrangement contributes to its role as a versatile building block in organic synthesis. The sulfinyl group, in particular, serves as a leaving group in nucleophilic substitution reactions, while the bromine atom can participate in cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These characteristics make 4-bromothiophene-2-sulfinate an indispensable reagent in the synthesis of complex molecules, including pharmaceuticals and advanced materials.

In recent years, 4-bromothiophene-2-sulfinate has been extensively studied for its applications in medicinal chemistry. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For instance, thiophene derivatives have shown promise in the treatment of neurological disorders, cancer, and infectious diseases due to their ability to interact with biological targets effectively. The introduction of the bromine and sulfinyl groups enhances the metabolic stability and bioavailability of these derivatives, making them more suitable for clinical use.

One notable area of research involving 4-bromothiophene-2-sulfinate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with several diseases, particularly cancer. By modifying the thiophene core with functional groups such as bromine and sulfinyl, chemists can fine-tune the binding affinity and selectivity of kinase inhibitors. Recent studies have demonstrated that compounds derived from 4-bromothiophene-2-sulfinate exhibit potent inhibitory activity against specific kinases, paving the way for new antitumor therapies.

Another emerging application of 4-bromothiophene-2-sulfinate is in the field of organic electronics. Thiophene-based materials are widely used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs) due to their excellent charge transport properties. The incorporation of bromine and sulfinyl groups into thiophene derivatives can modulate their electronic properties, leading to improved performance in electronic devices. For example, researchers have utilized 4-bromothiophene-2-sulfinate to synthesize novel semiconducting polymers that exhibit high charge mobility and thermal stability, which are essential characteristics for next-generation electronic devices.

The synthesis of 4-bromothiophene-2-sulfinate typically involves multi-step reactions starting from commercially available thiophene derivatives. Common synthetic routes include halogenation followed by sulfonation or sulfination at specific positions on the thiophene ring. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine atoms selectively onto the thiophene ring.

In conclusion, 4-bromothiophene-2-sulfinate (CAS No. 1858709-24-6) is a highly versatile compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations that are crucial for developing innovative drugs and advanced materials. As research continues to uncover new uses for thiophene derivatives, compounds like 4-bromothiophene-2-sulfinate will undoubtedly play an integral role in shaping the future of chemical synthesis and technology.